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Compound of Interest

Compound Name: Aflatoxin G1

CAS No.: 1402-68-2

Cat. No.: B073636

Get Quote

Introduction: The Challenge of Aflatoxin G1
Detection
Aflatoxin G1 (AFG1), a potent mycotoxin produced by Aspergillus species, poses a significant

threat to food safety and public health.[1][2] Classified as a Group 1 carcinogen by the

International Agency for Research on Cancer (IARC), its presence in food and feed

commodities is strictly regulated worldwide.[2] The analysis of AFG1 is particularly challenging

in complex matrices such as cereals, nuts, and spices due to the presence of interfering

compounds that can compromise analytical accuracy.[3] Traditional extraction methods are

often laborious, time-consuming, and require large volumes of hazardous organic solvents.[1]

[4]

The advent of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology

has revolutionized mycotoxin analysis.[1][5] This approach, originally developed for pesticide

residue analysis, offers a streamlined and efficient alternative for the extraction and cleanup of

a wide range of analytes from complex samples.[1][5] This document provides a detailed guide

to the application of QuEChERS for the extraction of Aflatoxin G1, tailored for researchers,

scientists, and professionals in drug development and food safety.
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The QuEChERS Principle: A Paradigm Shift in
Sample Preparation
The QuEChERS method is a two-step process that combines extraction and cleanup into a

simple and rapid workflow.[6] The core principle lies in the partitioning of the analyte of interest

between an organic solvent (typically acetonitrile) and an aqueous phase, facilitated by the

addition of salts.[7] A subsequent dispersive solid-phase extraction (d-SPE) step is employed

for cleanup, where specific sorbents are used to remove interfering matrix components.[6][8]

Why QuEChERS for Aflatoxin G1?
High Recovery and Reproducibility: The method consistently yields high recovery rates for

aflatoxins, including AFG1, from various complex matrices.[4][9]

Efficiency and Speed: QuEChERS significantly reduces sample preparation time compared

to traditional methods, enabling higher sample throughput.[6]

Reduced Solvent Consumption: The methodology utilizes smaller volumes of organic

solvents, making it a more environmentally friendly and cost-effective option.[6][10]

Versatility: The QuEChERS protocol can be adapted for the simultaneous extraction of

multiple mycotoxins.[5][8][9]

The effectiveness of the QuEChERS method for mycotoxin analysis has been demonstrated in

numerous studies, with successful applications in diverse matrices such as maize, sorghum,

pistachios, and plant-based milk.[5][8][10]

Visualizing the QuEChERS Workflow for Aflatoxin
G1
The following diagram illustrates the key steps involved in the QuEChERS extraction and

cleanup process for Aflatoxin G1 analysis.
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Part 1: Extraction Part 2: Dispersive SPE (d-SPE) Cleanup

1. Homogenized Sample 2. Add Acetonitrile & Water 3. Add QuEChERS Salts
(MgSO4, NaCl, etc.) 4. Vortex & Centrifuge 5. Collect Acetonitrile Layer

(Supernatant)
6. Transfer Supernatant to

d-SPE Tube
 7. d-SPE Tube contains

(PSA, C18, MgSO4) 8. Vortex & Centrifuge 9. Collect Cleaned Extract Analysis

Ready for LC-MS/MS or
HPLC-FLD Analysis

Click to download full resolution via product page

Caption: QuEChERS workflow for Aflatoxin G1 extraction.

Detailed Protocol for QuEChERS Extraction of
Aflatoxin G1
This protocol is a general guideline and may require optimization depending on the specific

matrix and analytical instrumentation.

Materials and Reagents
Solvents: Acetonitrile (ACN), HPLC grade; Water, ultrapure.

QuEChERS Extraction Salts: Magnesium sulfate (anhydrous MgSO₄), Sodium chloride

(NaCl), Sodium citrate tribasic dihydrate, Sodium citrate dibasic sesquihydrate. Pre-

packaged salt mixtures are commercially available and recommended for convenience and

consistency.

d-SPE Cleanup Sorbents: Primary secondary amine (PSA), C18 (octadecylsilane), and

anhydrous MgSO₄. Pre-packaged d-SPE tubes are recommended.

Equipment: High-speed blender or homogenizer, centrifuge capable of ≥4000 x g, vortex

mixer, 50 mL and 15 mL polypropylene centrifuge tubes.

Step-by-Step Procedure
Part 1: Sample Extraction

Sample Homogenization: A representative sample of the matrix (e.g., 10-20 g) must be finely

ground and homogenized to ensure uniformity.[3] This is a critical step as mycotoxins are

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b073636/docs?utm_src=pdf-body-img#application-notes-and-protocols-quechers-extraction-for-aflatoxin-g1-in-complex-matrices
https://www.benchchem.com/product/b073636/docs?utm_src=pdf-body#application-notes-and-protocols-quechers-extraction-for-aflatoxin-g1-in-complex-matrices
https://www.benchchem.com/product/b073636/docs?utm_src=pdf-body#application-notes-and-protocols-quechers-extraction-for-aflatoxin-g1-in-complex-matrices
https://food.r-biopharm.com/news/6-biggest-challenges-mycotoxin-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


often heterogeneously distributed within a sample lot.[3]

Weighing: Accurately weigh 5 g (± 0.05 g) of the homogenized sample into a 50 mL

polypropylene centrifuge tube.

Solvent Addition: Add 10 mL of 1% acetic acid in acetonitrile to the tube. The addition of a

small amount of acid can improve the extraction efficiency for certain mycotoxins.

Hydration (for dry samples): For dry matrices like cereals and spices, add 10 mL of ultrapure

water and vortex for 1 minute. Allow the sample to hydrate for 30 minutes.

Salt Addition: Add the pre-packaged QuEChERS extraction salt mixture to the tube. The salts

induce phase separation between the aqueous and organic layers and help to drive the

aflatoxins into the acetonitrile layer.

Extraction: Immediately cap the tube tightly and vortex vigorously for 1 minute. This ensures

thorough mixing of the sample, solvent, and salts.

Centrifugation: Centrifuge the tube at ≥4000 x g for 5 minutes. This will result in a clear

separation of the upper acetonitrile layer (containing the aflatoxins) from the solid matrix and

aqueous layer.

Part 2: Dispersive SPE (d-SPE) Cleanup
Supernatant Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile extract into a

2 mL d-SPE cleanup tube containing PSA, C18, and anhydrous MgSO₄.

PSA (Primary Secondary Amine): Removes polar matrix components such as organic

acids, sugars, and some fatty acids.

C18 (Octadecylsilane): Removes non-polar interferences like lipids and sterols.

MgSO₄: Removes any remaining water from the extract.

Cleanup: Cap the d-SPE tube and vortex for 30 seconds to ensure the extract is well-mixed

with the sorbents.

Centrifugation: Centrifuge the d-SPE tube at ≥4000 x g for 5 minutes.
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Final Extract: The resulting supernatant is the cleaned extract. Carefully transfer an aliquot

into an autosampler vial for analysis.

Method Validation and Performance
A robust analytical method requires thorough validation to ensure its accuracy, precision, and

reliability. Key validation parameters for the QuEChERS-based analysis of Aflatoxin G1 are

summarized below.
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Validation Parameter Typical Performance Rationale

Linearity (R²) > 0.99

Demonstrates a direct

proportional relationship

between analyte concentration

and instrument response over

a defined range.[6][9]

Recovery (%) 70 - 120%

Indicates the efficiency of the

extraction process. Acceptable

ranges are often defined by

regulatory bodies.[4][9]

Repeatability (RSDr %) < 15%

Measures the precision of the

method under the same

operating conditions over a

short interval of time.[9]

Reproducibility (RSDR %) < 20%

Assesses the precision of the

method between different

laboratories or on different

days.[9]

Limit of Detection (LOD)
Matrix Dependent (typically low

µg/kg)

The lowest concentration of

the analyte that can be reliably

detected.[4]

Limit of Quantification (LOQ)
Matrix Dependent (typically low

µg/kg)

The lowest concentration of

the analyte that can be

quantitatively determined with

acceptable precision and

accuracy.[4]

Note: The specific values for LOD and LOQ will depend on the sensitivity of the analytical

instrument (e.g., LC-MS/MS or HPLC-FLD).

Troubleshooting and Expert Insights
Low Recovery:
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Inadequate Homogenization: Ensure the initial sample is finely and uniformly ground.

Insufficient Vortexing: Vigorous and immediate vortexing after salt addition is crucial for

proper extraction.

Matrix Effects: For highly complex matrices, further optimization of the d-SPE cleanup step

may be necessary, such as adjusting the type or amount of sorbents.

Matrix Interference:

High Lipid Content: For matrices with high-fat content (e.g., peanuts), a modified

QuEChERS approach with an initial hexane wash can be employed to remove lipids.[7]

Alternatively, d-SPE tubes with a higher C18 content can be used.

Pigmented Matrices: For highly pigmented samples, additional cleanup sorbents like

graphitized carbon black (GCB) may be considered, but caution is advised as it can also

adsorb planar analytes like aflatoxins.

pH Considerations: The pH of the extraction solvent can influence the recovery of aflatoxins.

While a slightly acidic condition (e.g., 1% acetic acid in acetonitrile) is generally effective,

optimization may be required for specific matrices.[6]

Conclusion
The QuEChERS methodology provides a powerful and efficient tool for the extraction of

Aflatoxin G1 from complex matrices. Its simplicity, speed, and reduced environmental impact

make it an ideal choice for high-throughput laboratories in the food safety and pharmaceutical

sectors. By understanding the principles behind the method and following a validated protocol,

researchers can achieve reliable and accurate quantification of this critical mycotoxin,

contributing to the overall safety of the food supply.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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